Cas no 1207009-60-6 (1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1207009-60-6
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5392676
• Update Time: 2025-06-14

1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-3-[3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C20H17N3O2S/c1-12-4-9-17-15(10-12)18(24)16(11-23(17)2)20-21-19(22-25-20)13-5-7-14(26-3)8-6-13/h4-11H,1-3H3
• InChI Key： RODWMYWNIPTCHA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C)C=C2)C(=O)C(C2ON=C(C3=CC=C(SC)C=C3)N=2)=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.4±60.0 °C(Predicted)
• pka: 1.35±0.70(Predicted)

Additional information on 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS No. 1207009-60-6)

1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS No. 1207009-60-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular architecture, featuring a 1,2,4-oxadiazole ring linked to a dihydroquinolin-4-one core, positions it as a promising candidate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its conjugated π-electron system.

The compound's methylsulfanylphenyl moiety enhances its lipophilicity, which is crucial for membrane permeability in biological systems. Recent studies highlight its relevance in targeted cancer therapies, where its ability to modulate specific protein-protein interactions aligns with the growing demand for precision medicine solutions. Notably, its oxadiazole component is frequently explored in medicinal chemistry due to its bioisosteric properties with carboxylic acids and amides.

From a synthetic chemistry perspective, CAS 1207009-60-6 exemplifies modern heterocyclic compound design strategies. Its synthesis typically involves cyclocondensation reactions between amidoximes and carboxylic acid derivatives, followed by Suzuki-Miyaura cross-coupling to introduce the methylsulfanylphenyl group. These methods resonate with the pharmaceutical industry's focus on atom-economical processes and green chemistry principles.

In material science applications, the compound's extended π-conjugation and electron-donating methylsulfanyl group make it valuable for organic electronics. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and photovoltaic cells, where its tunable electronic properties could improve device efficiency. This aligns with global trends toward sustainable energy solutions and flexible electronics.

Analytical characterization of 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for structure-activity relationship studies. The growing availability of automated synthesis platforms has facilitated more efficient exploration of its derivatives.

The compound's stability profile under various pH conditions and thermal stress makes it suitable for formulation development. Recent patent literature suggests applications in controlled-release drug delivery systems, particularly where enhanced bioavailability is required. This addresses a key challenge in pharmacokinetic optimization that many researchers currently face.

From a commercial perspective, CAS 1207009-60-6 represents an important building block in fragment-based drug discovery. Its modular structure allows for diverse chemical modifications, enabling rapid generation of structure-activity relationship libraries. This approach significantly reduces drug development timelines while improving lead compound identification rates.

Environmental and safety assessments indicate that 1,6-dimethyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one exhibits favorable biodegradation characteristics compared to many persistent organic compounds. This environmental profile supports its inclusion in green chemistry initiatives and aligns with increasing regulatory focus on sustainable chemical production.

Future research directions for this compound likely include exploration of its photophysical properties for bioimaging applications and further optimization of its pharmacological activity through rational drug design. The integration of computational chemistry and AI-assisted molecular modeling promises to accelerate these investigations, potentially revealing novel applications in theranostics and personalized medicine.